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Compound of Interest

Compound Name:

Methyl 3-(4-

(aminoMethyl)phenyl)propanoate

hydrochloride

Cat. No.: B010288 Get Quote

Technical Guide: Methyl 3-(4-
(aminomethyl)phenyl)propanoate HCl
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical

properties of Methyl 3-(4-(aminomethyl)phenyl)propanoate hydrochloride. It includes key

data, experimental protocols, and visualizations to support its application in research and

development.

Core Physical and Chemical Properties
Methyl 3-(4-(aminomethyl)phenyl)propanoate hydrochloride is a chemical compound often

utilized as an intermediate in organic synthesis, particularly in the preparation of

pharmaceuticals.[1] Its hydrochloride salt form typically enhances solubility and stability,

making it suitable for various reaction conditions.[2]

Data Presentation
The quantitative properties of Methyl 3-(4-(aminomethyl)phenyl)propanoate HCl are

summarized in the table below for easy reference and comparison.
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Property Value Source

CAS Number 103565-40-8 [3][4]

Molecular Formula C11H16ClNO2 [1][3]

Molecular Weight 229.7032 g/mol [3]

Appearance
White to off-white crystal or

crystalline powder
[1]

Solubility
Soluble in water; not soluble in

organic solvents
[1]

Storage Conditions
Recommended storage at <

-15°C or between 2-8°C
[4]

IUPAC Name

methyl 3-(4-

(aminomethyl)phenyl)propano

ate;hydrochloride

N/A

SMILES String
O=C(OC)CCC1=CC=C(CN)C=

C1.[H]Cl
[3]

Experimental Protocols
Detailed methodologies for the synthesis and analysis of Methyl 3-(4-

(aminomethyl)phenyl)propanoate HCl are crucial for its effective use and characterization.

Synthesis Protocol
A general method for the preparation of Methyl 3-(4-(aminomethyl)phenyl)propanoate
hydrochloride involves the reaction of its free base form, Methyl 3-(4-

(aminomethyl)phenyl)propanoate, with hydrochloric acid.[1]

General Procedure:

Dissolution: Dissolve Methyl 3-(4-(aminomethyl)phenyl)propanoate in a suitable solvent.

Acidification: Add a stoichiometric amount of hydrochloric acid (HCl) to the solution. The

reaction is typically carried out under controlled temperature conditions.[1]
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Crystallization: The hydrochloride salt will precipitate out of the solution. The mixture may be

cooled to enhance crystallization.

Isolation and Purification: The resulting solid is collected by filtration, washed with a cold

solvent to remove impurities, and then dried under vacuum. Recrystallization from a suitable

solvent system can be performed for further purification.

Analytical Protocols
The characterization and purity assessment of Methyl 3-(4-(aminomethyl)phenyl)propanoate

HCl can be performed using standard analytical techniques.

High-Performance Liquid Chromatography (HPLC):

HPLC is a common method for assessing the purity of pharmaceutical intermediates.

Column: A C18 reversed-phase column is often suitable.

Mobile Phase: A gradient or isocratic mixture of an aqueous buffer (e.g., phosphate buffer

with adjusted pH) and an organic solvent like acetonitrile or methanol.

Detection: UV detection at a wavelength where the compound has significant absorbance

(e.g., 254 nm).

Sample Preparation: The sample is dissolved in the mobile phase or a compatible solvent.

Analysis: The retention time and peak purity are analyzed to determine the identity and purity

of the compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

NMR is used to confirm the chemical structure of the compound.

¹H NMR: Provides information about the number and types of protons in the molecule.

¹³C NMR: Provides information about the carbon skeleton.
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Sample Preparation: A small amount of the compound is dissolved in a deuterated solvent

(e.g., D₂O, DMSO-d₆).

Mass Spectrometry (MS):

MS is used to determine the molecular weight and fragmentation pattern of the compound,

further confirming its identity.

Visualizations
The following diagrams illustrate key workflows related to Methyl 3-(4-

(aminomethyl)phenyl)propanoate HCl.
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Caption: General workflow for the synthesis of Methyl 3-(4-(aminomethyl)phenyl)propanoate

HCl.
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Analytical Techniques

Data Interpretation
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Caption: Workflow for the analytical characterization of the final product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b010288#physical-and-chemical-properties-of-methyl-
3-4-aminomethyl-phenyl-propanoate-hcl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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